Cas no 850-67-9 (3-amino-1,1,3-triphenylpropan-1-ol)

3-amino-1,1,3-triphenylpropan-1-ol structure
850-67-9 structure
Product Name:3-amino-1,1,3-triphenylpropan-1-ol
CAS No:850-67-9
MF:C21H21NO
MW:303.397545576096
CID:1832179
PubChem ID:120810
Update Time:2025-04-21

3-amino-1,1,3-triphenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1,1,3-triphenylpropan-1-ol
    • 3-Amino-1,1,3-triphenyl-1-propanol
    • 2-13-00-00457 (Beilstein Handbook Reference)
    • DTXSID901005323
    • 1,1,3-Triphenyl-3-amino-1-propanol
    • BRN 2991063
    • 850-67-9
    • 1-Propanol, 3-amino-1,1,3-triphenyl-
    • Inchi: 1S/C21H21NO/c22-20(17-10-4-1-5-11-17)16-21(23,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20,23H,16,22H2
    • InChI Key: MYKUUOGRLSMSGH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 303.162314293g/mol
  • Monoisotopic Mass: 303.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.2Ų
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